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Compound of Interest

Compound Name:
6-Methylpyridine-2-sulfonyl

fluoride

CAS No.: 2137619-44-2

Cat. No.: B2532155

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

6-Methylpyridine-2-sulfonyl fluoride, a key intermediate in medicinal chemistry and drug

development. This document is intended for researchers, scientists, and professionals in the

field, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data. The methodologies and interpretations presented herein are

grounded in established scientific principles to ensure accuracy and reliability.

Molecular Structure and Spectroscopic Overview
6-Methylpyridine-2-sulfonyl fluoride is a substituted pyridine derivative with the chemical

formula C₆H₆FNO₂S. Its structure, featuring a pyridine ring substituted with a methyl group at

the 6-position and a sulfonyl fluoride group at the 2-position, gives rise to a unique

spectroscopic fingerprint. Understanding this fingerprint is crucial for its identification, purity

assessment, and the study of its chemical behavior.

Caption: Molecular structure of 6-Methylpyridine-2-sulfonyl fluoride.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 6-Methylpyridine-2-sulfonyl fluoride, both ¹H and ¹³C NMR provide critical

information about the electronic environment of the individual atoms.

Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is essential for accurate

structural elucidation.

Sample Preparation Instrument Setup Data Acquisition Data Processing

Dissolve ~5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl₃) Add internal standard (e.g., TMS) Transfer to a 5 mm NMR tube Tune and shim the spectrometer Set acquisition parameters (e.g., pulse sequence, number of scans) Acquire ¹H NMR spectrum Acquire ¹³C NMR spectrum Fourier transform Phase and baseline correction Integrate and reference spectra

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and processing.

Detailed Steps:

Sample Preparation: Accurately weigh 5-10 mg of 6-Methylpyridine-2-sulfonyl fluoride
and dissolve it in approximately 0.6 mL of a deuterated solvent, such as chloroform-d

(CDCl₃), in a clean vial. The choice of solvent is critical as its residual peak should not

overlap with analyte signals. Add a small amount of an internal standard, typically

tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm). Transfer the solution

to a 5 mm NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. The instrument, typically a 400

or 500 MHz spectrometer, should be tuned to the appropriate frequencies for ¹H and ¹³C

nuclei. Perform shimming to optimize the homogeneity of the magnetic field, which is crucial

for obtaining sharp, well-resolved peaks.

Data Acquisition: For ¹H NMR, a standard pulse sequence (e.g., zg30) is used. The number

of scans can be adjusted based on the sample concentration to achieve an adequate signal-
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to-noise ratio. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to

simplify the spectrum and enhance sensitivity. A greater number of scans is usually required

for ¹³C due to its lower natural abundance and smaller gyromagnetic ratio.

Data Processing: The raw data (Free Induction Decay - FID) is converted into a frequency-

domain spectrum via a Fourier transform. The spectrum is then phased and baseline

corrected to ensure accurate integration and peak picking. The chemical shifts are

referenced to the internal standard.

Predicted ¹H NMR Spectral Data
The predicted ¹H NMR spectrum of 6-Methylpyridine-2-sulfonyl fluoride in CDCl₃ is

expected to show three distinct signals in the aromatic region and one signal in the aliphatic

region.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.0 - 8.2 Triplet (t) 1H H4

The proton at the

4-position is

coupled to the

protons at the 3-

and 5-positions,

resulting in a

triplet. Its

downfield shift is

due to the

electron-

withdrawing

nature of the

adjacent sulfonyl

fluoride group

and the nitrogen

atom.

~7.8 - 7.9 Doublet (d) 1H H3

This proton is

coupled to the

proton at the 4-

position. The

electron-

withdrawing

effect of the

sulfonyl fluoride

group at the 2-

position causes a

significant

downfield shift.

~7.4 - 7.5 Doublet (d) 1H H5 Coupled to the

proton at the 4-

position. Its

chemical shift is

influenced by the

adjacent methyl
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group and the

nitrogen atom.

~2.6 - 2.7 Singlet (s) 3H -CH₃

The methyl

protons are not

coupled to any

other protons,

resulting in a

singlet. Its

chemical shift is

in the typical

range for a

methyl group

attached to an

aromatic ring.

Predicted ¹³C NMR Spectral Data
The proton-decoupled ¹³C NMR spectrum is predicted to show six distinct signals

corresponding to the six carbon atoms in the molecule.
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Chemical Shift (δ, ppm) Assignment Rationale

~160 - 162 C6

The carbon bearing the methyl

group is significantly

deshielded due to its proximity

to the electronegative nitrogen

atom.

~152 - 154 C2

This carbon is directly attached

to the strongly electron-

withdrawing sulfonyl fluoride

group, causing a substantial

downfield shift.

~140 - 142 C4

The chemical shift of this

carbon is influenced by the

resonance effects within the

pyridine ring.

~128 - 130 C3

This carbon is adjacent to the

sulfonyl fluoride-substituted

carbon and experiences a

moderate downfield shift.

~125 - 127 C5
The carbon adjacent to the

methyl-substituted carbon.

~24 - 26 -CH₃

The methyl carbon signal

appears in the typical aliphatic

region of the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule by measuring the absorption of infrared radiation at specific frequencies

corresponding to bond vibrations.

Experimental Protocol: IR Data Acquisition
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Sample Preparation (ATR) Data Acquisition Data Processing

Place a small amount of solid sample directly on the ATR crystal Collect background spectrum Collect sample spectrum Perform background correction Identify and label significant peaks

Click to download full resolution via product page

Caption: Workflow for IR data acquisition using ATR.

Detailed Steps:

Sample Preparation: For Attenuated Total Reflectance (ATR) IR spectroscopy, a small

amount of the solid 6-Methylpyridine-2-sulfonyl fluoride is placed directly onto the ATR

crystal. This technique requires minimal sample preparation.

Data Acquisition: A background spectrum of the empty ATR crystal is first collected to

account for atmospheric and instrumental interferences. Subsequently, the sample spectrum

is recorded.

Data Processing: The instrument software automatically subtracts the background spectrum

from the sample spectrum to produce the final IR spectrum. The significant absorption bands

are then identified and their frequencies are recorded in wavenumbers (cm⁻¹).

Predicted IR Spectral Data
The IR spectrum of 6-Methylpyridine-2-sulfonyl fluoride is expected to exhibit characteristic

absorption bands corresponding to its functional groups.
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Frequency (cm⁻¹) Intensity Assignment Rationale

~3100 - 3000 Medium C-H stretch (aromatic)

Vibrations of the C-H

bonds on the pyridine

ring.

~2980 - 2850 Medium C-H stretch (aliphatic)

Vibrations of the C-H

bonds of the methyl

group.

~1600 - 1580 Strong C=N stretch

Characteristic

stretching vibration of

the pyridine ring.

~1450 - 1400 Strong C=C stretch
Aromatic ring

stretching vibrations.

~1380 - 1350 Strong
S=O asymmetric

stretch

A strong and

characteristic

absorption for the

sulfonyl group.

~1190 - 1160 Strong
S=O symmetric

stretch

Another strong and

characteristic

absorption for the

sulfonyl group.

~850 - 750 Strong S-F stretch

Stretching vibration of

the sulfur-fluorine

bond.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and

elemental composition of a compound.

Experimental Protocol: MS Data Acquisition
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Sample Preparation Instrument Setup Data Acquisition

Dissolve a small amount of sample in a suitable solvent (e.g., methanol or acetonitrile) Select ionization technique (e.g., ESI or APCI) Calibrate the mass analyzer Infuse the sample into the mass spectrometer Acquire the mass spectrum

Click to download full resolution via product page

Caption: Workflow for mass spectrometry data acquisition.

Detailed Steps:

Sample Preparation: A dilute solution of 6-Methylpyridine-2-sulfonyl fluoride is prepared in

a volatile solvent such as methanol or acetonitrile.

Instrument Setup: An appropriate ionization technique is selected. Electrospray ionization

(ESI) and atmospheric pressure chemical ionization (APCI) are common choices for this type

of molecule. The mass analyzer is calibrated using a known standard to ensure accurate

mass measurements.

Data Acquisition: The sample solution is introduced into the mass spectrometer, typically via

direct infusion or through a liquid chromatography system. The instrument then measures

the mass-to-charge ratio of the resulting ions. High-resolution mass spectrometry (HRMS)

can provide highly accurate mass measurements, allowing for the determination of the

elemental composition.

Predicted Mass Spectral Data
The predicted mass spectrum of 6-Methylpyridine-2-sulfonyl fluoride would show a

molecular ion peak and several characteristic fragment ions.
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m/z Ion Rationale

~191.01 [M+H]⁺

The protonated molecular ion.

The exact mass will depend on

the isotopic composition.

~128.04 [M - SO₂F]⁺
Loss of the sulfonyl fluoride

group.

~92.05 [C₆H₆N]⁺
Fragmentation of the pyridine

ring.

High-resolution mass spectrometry (HRMS) would be expected to yield a mass for the

protonated molecule [C₆H₆FNO₂S + H]⁺ that is very close to the calculated exact mass of

192.0185.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and detailed

characterization of 6-Methylpyridine-2-sulfonyl fluoride. The predicted NMR, IR, and MS

data, along with the described experimental protocols, offer a robust framework for the

identification and analysis of this important chemical entity. These data are essential for

ensuring the quality and purity of the compound in research and development settings,

particularly in the synthesis of novel pharmaceutical agents. The convergence of these

spectroscopic techniques provides a high degree of confidence in the structural assignment

and is a cornerstone of modern chemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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